HYDROQUININE 4-CHLOROBENZOATE
HYDROQUININE 4-CHLOROBENZOATE
Brand Name:
Vulcanchem
CAS No.:
113216-88-9
VCID:
VC0056038
InChI:
InChI=1S/C27H29ClN2O3/c1-3-17-16-30-13-11-19(17)14-25(30)26(33-27(31)18-4-6-20(28)7-5-18)22-10-12-29-24-9-8-21(32-2)15-23(22)24/h4-10,12,15,17,19,25-26H,3,11,13-14,16H2,1-2H3/t17-,19-,25-,26+/m0/s1
SMILES:
CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC(=O)C5=CC=C(C=C5)Cl
Molecular Formula:
C27H29ClN2O3
Molecular Weight:
465 g/mol
HYDROQUININE 4-CHLOROBENZOATE
CAS No.: 113216-88-9
Main Products
VCID: VC0056038
Molecular Formula: C27H29ClN2O3
Molecular Weight: 465 g/mol
| CAS No. | 113216-88-9 |
|---|---|
| Product Name | HYDROQUININE 4-CHLOROBENZOATE |
| Molecular Formula | C27H29ClN2O3 |
| Molecular Weight | 465 g/mol |
| IUPAC Name | [(R)-[(2S,4S,5R)-5-ethyl-1-azabicyclo[2.2.2]octan-2-yl]-(6-methoxyquinolin-4-yl)methyl] 4-chlorobenzoate |
| Standard InChI | InChI=1S/C27H29ClN2O3/c1-3-17-16-30-13-11-19(17)14-25(30)26(33-27(31)18-4-6-20(28)7-5-18)22-10-12-29-24-9-8-21(32-2)15-23(22)24/h4-10,12,15,17,19,25-26H,3,11,13-14,16H2,1-2H3/t17-,19-,25-,26+/m0/s1 |
| Standard InChIKey | TXVNNFDXQZFMBQ-MFQNCIFPSA-N |
| Isomeric SMILES | CC[C@H]1CN2CC[C@H]1C[C@H]2[C@@H](C3=C4C=C(C=CC4=NC=C3)OC)OC(=O)C5=CC=C(C=C5)Cl |
| SMILES | CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC(=O)C5=CC=C(C=C5)Cl |
| Canonical SMILES | CCC1CN2CCC1CC2C(C3=C4C=C(C=CC4=NC=C3)OC)OC(=O)C5=CC=C(C=C5)Cl |
| PubChem Compound | 11784547 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume